4-amino-N~5~-cyclopentyl-N~3~-isopropylisothiazole-3,5-dicarboxamide

• IUPAC Name: 4-amino-5-N-cyclopentyl-3-N-propan-2-yl-1,2-thiazole-3,5-dicarboxamide
• InChI: InChI=1S/C13H20N4O2S/c1-7(2)15-12(18)10-9(14)11(20-17-10)13(19)16-8-5-3-4-6-8/h7-8H,3-6,14H2,1-2H3,(H,15,18)(H,16,19)
• InChI Key: QQNHMWNRRPTESE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=NSC(=C1N)C(=O)NC2CCCC2
• Molecular Formula: C13H20N4O2S
• Molecular Weight: 296.39 g/mol

Description

4-amino-N~5~-cyclopentyl-N~3~-isopropylisothiazole-3,5-dicarboxamide, commonly known as AITC, is a synthetic compound that has been widely used in scientific research. This compound has been studied for its potential as an anti-cancer drug, as well as its effects on the central nervous system. In

Mechanism of Action

The mechanism of action of AITC is not fully understood, but studies have suggested that it may work by inhibiting the activity of certain enzymes involved in cell growth and proliferation. AITC has also been shown to activate the p38 MAPK signaling pathway, which is involved in the regulation of cell survival and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that AITC can induce apoptosis in cancer cells by activating the caspase cascade, a series of enzymes that are involved in programmed cell death. AITC has also been shown to inhibit the growth and proliferation of cancer cells by inhibiting the activity of certain enzymes involved in cell growth and proliferation. In addition, AITC has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using AITC in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. AITC is also relatively stable, which makes it easy to handle and store. However, one limitation of using AITC in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are many potential future directions for research on AITC. One area of research could focus on the development of more effective synthesis methods for AITC. Another area of research could focus on the development of AITC as a potential anti-cancer drug, including studies on its efficacy and safety in animal models and clinical trials. In addition, future research could explore the potential use of AITC in the treatment of other diseases, such as depression and anxiety.

Synthesis Methods

AITC can be synthesized using a variety of methods, including the reaction of 2-aminothiazole with cyclopentanone and isopropyl isocyanate. This reaction produces the intermediate compound N-(cyclopentyl)isourea, which can then be reacted with 2-amino-5-chlorobenzothiazole to produce AITC. Other methods of synthesis include the reaction of 2-aminothiazole with cyclopentanone and isopropyl isothiocyanate, or the reaction of 2-amino-5-chlorobenzothiazole with cyclopentanone and isopropyl isocyanate.

Scientific Research Applications

AITC has been extensively studied for its potential as an anti-cancer drug. Studies have shown that AITC can induce apoptosis, or programmed cell death, in cancer cells. AITC has also been shown to inhibit the growth and proliferation of cancer cells, and to have anti-inflammatory effects. In addition, AITC has been studied for its effects on the central nervous system, including its potential as a treatment for depression and anxiety.